![molecular formula C22H33N3O2 B3810480 1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide](/img/structure/B3810480.png)
1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide
Overview
Description
1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide, also known as CP-724714, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential as an anti-cancer agent due to its ability to inhibit the proliferation of tumor cells.
Mechanism of Action
1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide inhibits the activity of EGFR tyrosine kinase, which is overexpressed in many types of cancer cells. By inhibiting this enzyme, this compound blocks the downstream signaling pathways that are involved in cell proliferation, survival, and angiogenesis. This leads to the inhibition of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to inhibit the phosphorylation of EGFR and downstream signaling proteins, including AKT and ERK. In addition, this compound has been shown to induce apoptosis in cancer cells and inhibit angiogenesis.
Advantages and Limitations for Lab Experiments
One advantage of 1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide is its specificity for EGFR tyrosine kinase, which makes it a promising anti-cancer agent with minimal off-target effects. However, this compound has a relatively short half-life and low bioavailability, which limits its effectiveness as a therapeutic agent. In addition, it has been shown to have variable efficacy in different types of cancer cells, which may limit its clinical utility.
Future Directions
For research on 1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide include the development of more potent and selective EGFR inhibitors, as well as the identification of biomarkers that can predict patient response to treatment. In addition, further studies are needed to investigate the optimal dosing and combination strategies for this compound in different types of cancer. Finally, the development of novel drug delivery systems may improve the bioavailability and efficacy of this compound as a therapeutic agent.
Scientific Research Applications
1-(cyclohexylmethyl)-6-oxo-N-[4-(2-pyridinyl)butyl]-3-piperidinecarboxamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various types of cancer cells, including non-small cell lung cancer, breast cancer, and pancreatic cancer. In addition, this compound has been shown to enhance the effectiveness of chemotherapy and radiation therapy in preclinical studies.
Properties
IUPAC Name |
1-(cyclohexylmethyl)-6-oxo-N-(4-pyridin-2-ylbutyl)piperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N3O2/c26-21-13-12-19(17-25(21)16-18-8-2-1-3-9-18)22(27)24-15-7-5-11-20-10-4-6-14-23-20/h4,6,10,14,18-19H,1-3,5,7-9,11-13,15-17H2,(H,24,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LITRWUCAGHUMAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CC(CCC2=O)C(=O)NCCCCC3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.